Cas no 652148-89-5 (1H-Pentazole, 1-fluoro-)

• Product Name: 1H-Pentazole, 1-fluoro-
• CAS No: 652148-89-5
• MF: FN₅
• MW: 89.0319013595581
• CID: 402358
• PubChem ID: 71376436
• Update Time: 2025-04-19

1H-Pentazole, 1-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pentazole, 1-fluoro-
• 1-fluoropentazole
• 652148-89-5
• Fluoro-1H-pentazole
• DTXSID00799124

• Inchi： 1S/FN5/c1-6-4-2-3-5-6
• InChI Key： BFZSDUGZFYBTHS-UHFFFAOYSA-N
• SMILES： FN1N=NN=N1

Computed Properties

• Exact Mass: 89.0139
• Monoisotopic Mass: 89.01377318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 37.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.49

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal halides